Cas no 342371-93-1 (9-(2,3-Dihydroxy-1,1-dimethylpropyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one)

• Product Name: 9-(2,3-Dihydroxy-1,1-dimethylpropyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• CAS No: 342371-93-1
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 6679659
• Update Time: 2024-03-02

9-(2,3-Dihydroxy-1,1-dimethylpropyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one Chemical and Physical Properties

Names and Identifiers

• (+)-5-Methoxy-8-(1,1-dimethyl-2,3-dihydroxypropyl)-psoralen
• 9-(2,3-Dihydroxy-1,1-dimethylpropyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one

• Inchi： 1S/C17H18O6/c1-17(2,11(19)8-18)13-15-10(6-7-22-15)14(21-3)9-4-5-12(20)23-16(9)13/h4-7,11,18-19H,8H2,1-3H3
• InChI Key： PEIKVIYNHNSILV-UHFFFAOYSA-N
• SMILES： COC1C2=C(OC(C=C2)=O)C(C(C(CO)O)(C)C)=C2C=1C=CO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.461

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens